Cas no 2137687-25-1 (2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137687-25-1
• MF: C₁₃H₁₅F₂N₃O
• MW: 267.27450966835
• CID: 5748444
• PubChem ID: 165478834
• Update Time: 2025-05-24

2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2137687-25-1
• 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• EN300-1077921
• 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol

• Inchi： 1S/C13H15F2N3O/c1-3-9-7(2)4-10-16-11(17-18(10)12(9)19)8-5-13(14,15)6-8/h4,8H,3,5-6H2,1-2H3,(H,16,17)
• SMILES： FC1(CC(C2=NC3=CC(C)=C(CC)C(N3N2)=O)C1)F

Computed Properties

• Exact Mass: 267.11831843g/mol
• Monoisotopic Mass: 267.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol

2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol: A Comprehensive Overview

2-(3,3-Difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol, with the CAS number 2137687-25-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The difluorocyclobutyl moiety in this compound is particularly noteworthy. Fluorinated cyclic structures are often incorporated into drug molecules to enhance their metabolic stability and improve their pharmacokinetic properties. The presence of the difluorocyclobutyl group in 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol suggests that this compound may exhibit enhanced stability and a longer half-life in vivo. This is a crucial factor in the development of effective pharmaceuticals.

The ethyl and methyl substituents on the triazolopyridine scaffold further contribute to the compound's unique properties. These alkyl groups can influence the compound's lipophilicity and solubility, which are important parameters for drug absorption and distribution. The combination of these substituents with the triazolo[1,5-a]pyridine core provides a balance between hydrophobic and hydrophilic characteristics, potentially enhancing the compound's ability to cross biological membranes.

Recent studies have explored the biological activities of 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol. One notable area of research is its potential as an antiviral agent. In vitro assays have shown that this compound exhibits significant activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or proteins.

In addition to its antiviral properties, 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic profile of 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has been extensively studied to assess its suitability for clinical development. Animal models have revealed that this compound exhibits favorable oral bioavailability and a low clearance rate. These properties are essential for ensuring that therapeutic concentrations can be achieved and maintained in the body over an extended period.

Safety assessments have also been conducted to evaluate the potential toxicological effects of 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol. In vitro cytotoxicity studies using human cell lines have shown that this compound has a wide therapeutic window with minimal cytotoxicity at therapeutic concentrations. Furthermore, animal toxicity studies have not reported any significant adverse effects at doses relevant for therapeutic use.

The future development of 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol as a therapeutic agent is promising. Ongoing clinical trials are currently evaluating its efficacy and safety in treating viral infections and cancer. The results from these trials will provide critical insights into the potential of this compound as a novel treatment option.

In conclusion, 2-(3,3-difluorocyclobutyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS number 2137687-25-1) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential as an antiviral and anticancer agent underscores the importance of continued research and development efforts to fully realize its therapeutic potential.